![molecular formula C17H21N3O3S B4400068 5-[(diethylamino)sulfonyl]-2-methyl-N-3-pyridinylbenzamide](/img/structure/B4400068.png)
5-[(diethylamino)sulfonyl]-2-methyl-N-3-pyridinylbenzamide
Overview
Description
5-[(diethylamino)sulfonyl]-2-methyl-N-3-pyridinylbenzamide is a chemical compound that belongs to the class of sulfonylurea drugs. It is commonly known as Glyburide and is used as a medication to treat type 2 diabetes. Glyburide is a potent hypoglycemic agent that works by stimulating the release of insulin from the pancreas. In addition to its clinical applications, Glyburide has also been extensively studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of Glyburide involves the stimulation of insulin release from pancreatic beta cells. Glyburide binds to the sulfonylurea receptor on the beta cell membrane, which then causes the closure of ATP-sensitive potassium channels. This closure leads to depolarization of the cell membrane, which triggers the release of insulin from the beta cells.
Biochemical and Physiological Effects
Glyburide has a wide range of biochemical and physiological effects. It has been shown to lower blood glucose levels by stimulating insulin release from the pancreas. Glyburide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, Glyburide has been shown to have antitumor effects by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of Glyburide for lab experiments is its potency as a hypoglycemic agent. This allows for precise control of blood glucose levels in animal models of diabetes. However, one of the limitations of Glyburide is its potential to cause hypoglycemia in human subjects. This can limit its use in clinical trials and may require careful monitoring of blood glucose levels.
Future Directions
There are several future directions for the study of Glyburide. One area of research is the development of new synthetic methods for Glyburide that can improve the overall yield and efficiency of the synthesis process. Another area of research is the investigation of Glyburide's potential use in the treatment of other diseases, such as Alzheimer's disease and cystic fibrosis. Additionally, further studies are needed to elucidate the exact mechanism of action of Glyburide and its biochemical and physiological effects.
Scientific Research Applications
Glyburide has been extensively studied for its scientific research application. It has been shown to have a wide range of pharmacological activities, including hypoglycemic, anti-inflammatory, and antitumor effects. Glyburide has also been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and cystic fibrosis.
properties
IUPAC Name |
5-(diethylsulfamoyl)-2-methyl-N-pyridin-3-ylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3S/c1-4-20(5-2)24(22,23)15-9-8-13(3)16(11-15)17(21)19-14-7-6-10-18-12-14/h6-12H,4-5H2,1-3H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUKCLIRADIGSFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)C)C(=O)NC2=CN=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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